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Compound of Interest

Compound Name: Lanperisone

Cat. No.: B1674479 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Lanperisone is a centrally acting muscle relaxant that has also demonstrated

potential as an anticancer agent through the induction of non-apoptotic cell death.[1][2]

Accurate and reproducible in vitro studies rely on the correct preparation and storage of

lanperisone solutions. This document provides a detailed protocol for the preparation of

lanperisone hydrochloride stock solutions for use in cell culture experiments, outlines storage

and stability considerations, and presents its mechanism of action.

Data Presentation
Key physicochemical and storage information for lanperisone hydrochloride is summarized

below. It is crucial to use this data for accurate preparation of stock and working solutions.
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Parameter Value Source(s)

Synonyms NK433 [1]

Molecular Weight 321.77 g/mol [1][3]

Appearance White to off-white solid [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Solubility in DMSO 50 mg/mL (155.39 mM) [1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Experimental Protocols
Preparation of a 100 mM Lanperisone Primary Stock
Solution
This protocol details the preparation of a high-concentration primary stock solution in DMSO.

Materials:

Lanperisone hydrochloride powder (MW: 321.77 g/mol )

Anhydrous or ACS Reagent Grade Dimethyl Sulfoxide (DMSO)[4]

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Sonicator bath (optional, but recommended)[1]

Procedure:
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Safety First: Conduct all steps in a chemical fume hood. Wear appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and gloves.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh 10

mg of lanperisone hydrochloride powder into the tube.

Calculation: Calculate the volume of DMSO required to achieve a 100 mM concentration.

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.010 g / (0.1 mol/L * 321.77 g/mol )) * 1,000,000 µL/L

Volume (µL) ≈ 310.8 µL

Dissolution: Add 310.8 µL of anhydrous DMSO to the tube containing the lanperisone
powder. Use of newly opened DMSO is recommended as hygroscopic DMSO can negatively

impact solubility.[1]

Mixing: Tightly cap the tube and vortex thoroughly for 2-3 minutes. If particulates remain, use

a sonicator bath for 10-15 minutes to facilitate complete dissolution.[1]

Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile polypropylene tubes to avoid repeated freeze-thaw cycles. Store aliquots at -80°C

for long-term stability (up to 6 months) or at -20°C for shorter-term use (up to 1 month).[1]

Preparation of Working Solutions in Cell Culture Medium
Procedure:

Thaw Stock: Thaw a single aliquot of the primary stock solution at room temperature.

Dilution: Prepare the final working concentrations by diluting the primary stock directly into

pre-warmed (37°C) complete cell culture medium.

CRITICAL: Add the DMSO stock to the culture medium (not the reverse). Immediately

after adding the DMSO stock, vortex or pipette vigorously to ensure rapid dispersion and

prevent precipitation of the compound.
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Example for 100 µM Working Solution: Add 1 µL of the 100 mM primary stock to 999 µL of

culture medium (1:1000 dilution).

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of lanperisone used in the experiment. This is essential

to distinguish the effects of the drug from the effects of the solvent.

Application: Add the freshly prepared working solutions to the cell cultures without delay. Do

not store lanperisone in aqueous-based culture media, as its stability under these

conditions is not guaranteed.[5][6]

Visualizations
Experimental Workflow
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Primary Stock Preparation

Storage

Working Solution Preparation

1. Weigh Lanperisone HCl Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -80°C or -20°C

6. Thaw Stock Aliquot

7. Dilute in Culture Medium
(Vortex Immediately)

8. Apply to Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1674479#protocol-for-preparing-lanperisone-
stock-solutions-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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